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Compound of Interest

Compound Name: LLC355

Cat. No.: B15605079

Disclaimer: A specific Safety Data Sheet (SDS) for LLC355 is not publicly available. This guide
is based on the general principles for handling potent, novel research compounds and should
be used to supplement a thorough, site-specific risk assessment. LLC355 is identified as a
discoidin domain receptor 1 (DDR1) ATTEC degrader for research use only.[1][2][3] As with any
potent research chemical, caution is paramount to ensure personnel safety and prevent
contamination.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should guide the selection of PPE for handling LLC355.[4]
[5] The following table summarizes the recommended PPE for different laboratory activities
involving this compound.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a
solid)

- Full-face powered air-
purifying respirator (PAPR) or
N95 respirator with a face
shield- Disposable solid-front
lab coat with tight-fitting cuffs-
Double nitrile gloves-

Disposable sleeves

High risk of aerosolization and
inhalation of potent powders.
Full respiratory and skin

protection is essential.[6][7][8]

[9]

Solution Preparation and

Handling

- Chemical fume hood or other
ventilated enclosure- Standard
laboratory coat- Safety glasses
with side shields or chemical

splash goggles- Nitrile gloves

To prevent inhalation of vapors
and protect against splashes.
[LO][11][12]

Cell Culture and In Vitro

Assays

- Biosafety cabinet (if working
with cell lines)- Laboratory
coat- Safety glasses- Nitrile

gloves

Standard practice for sterile
cell culture and handling of
chemical solutions to protect
both the experiment and the

researcher.

Waste Disposal

- Laboratory coat- Chemical
splash goggles- Heavy-duty

nitrile gloves

To protect against splashes
and direct contact with

contaminated waste.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan minimizes the risk of exposure and contamination.[13]

e Preparation and Engineering Controls:

o Work in a designated area with restricted access, clearly labeled for potent compound use.

[8]

o Ensure a certified chemical fume hood is used for all manipulations of solid LLC355 and

concentrated solutions.[3]

o Have a spill kit readily available that is appropriate for the chemicals being used.
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o Verify that safety showers and eyewash stations are accessible and in good working order.

[1]

e Handling the Compound:

[¢]

Before use, consult all available safety information and establish a clear experimental
plan.[14]

[¢]

Don the appropriate PPE as outlined in the table above.

When weighing the solid compound, use a ventilated balance enclosure or a chemical

[e]

fume hood to prevent inhalation of airborne particles.[8]

For solution preparation, add the solvent to the solid compound slowly to avoid splashing.

[e]

e Decontamination:

o After handling, decontaminate all surfaces and equipment with an appropriate solvent
(e.g., 70% ethanol), followed by a suitable cleaning agent.

o Carefully doff PPE to avoid self-contamination, removing gloves last.[6]

o Wash hands and forearms thoroughly with soap and water after completing the work and
before leaving the laboratory.[8][12]

Disposal Plan

All waste contaminated with LLC355 must be treated as hazardous waste and disposed of
according to institutional and local regulations.[15]

e Solid Waste:

o Collect all contaminated solid waste (e.g., pipette tips, tubes, gloves, weighing paper) in a
dedicated, clearly labeled, and sealed hazardous waste container.[6][10]

e Liquid Waste:
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o Collect all liquid waste containing LLC355 in a dedicated, labeled, and sealed hazardous
waste container.[10] Ensure the container is compatible with the solvents used.

o Contaminated Sharps:

o Dispose of any contaminated needles, syringes, or other sharps in a puncture-resistant
sharps container that is specifically labeled for hazardous chemical waste.[1][10]

Safe Handling Workflow for LLC355

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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